methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate

• IUPAC Name: methyl 4-[2-(2,4-dimethylanilino)-2-oxoethoxy]-3-methoxybenzoate
• InChI: InChI=1S/C19H21NO5/c1-12-5-7-15(13(2)9-12)20-18(21)11-25-16-8-6-14(19(22)24-4)10-17(16)23-3/h5-10H,11H2,1-4H3,(H,20,21)
• InChI Key: PSHUJXOCARSZJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C(=O)OC)OC)C
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate is a chemical compound used in scientific research. It is commonly referred to as DDAO-Me or Methyl-DDAO and has a molecular formula of C24H25NO6. This compound is used as a fluorescent dye and is commonly used in biological and biochemical experiments.

Mechanism of Action

Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate works by binding to specific molecules in cells and emitting light when excited by a specific wavelength of light. This allows for the detection and quantification of the labeled molecules.
Biochemical and Physiological Effects:
Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate is known to have minimal effects on biochemical and physiological processes in cells. However, it is important to note that the labeling of molecules with this compound may alter their function and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate is its high sensitivity and specificity for labeling molecules. It is also relatively easy to use and can be used in a variety of experimental settings. However, one limitation of using this compound is its potential to alter the function and behavior of labeled molecules.

Future Directions

1. Development of new fluorescent dyes with improved sensitivity and specificity for labeling molecules.
2. Investigation of the effects of labeling molecules with Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate on their function and behavior.
3. Optimization of experimental conditions for the use of Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate in various experimental settings.
4. Investigation of the potential use of Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate in clinical settings for diagnostic and therapeutic purposes.

Synthesis Methods

The synthesis of Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate involves the reaction of 4-hydroxy-3-methoxybenzoic acid with 2-chloroethyl isocyanate to form 4-{2-[(2-chloroethyl)carbamoyl]-2-oxoethoxy}-3-methoxybenzoic acid. This intermediate is then reacted with 2,4-dimethylaniline to form Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate.

Scientific Research Applications

Methyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethoxy}-3-methoxybenzoate is commonly used as a fluorescent dye in biological and biochemical experiments. It is used to label proteins, lipids, and nucleic acids for detection and quantification. This compound is also used in flow cytometry, microscopy, and high-throughput screening.